2-Methylbutyrylglycine
2-Methylbutyrylglycine
2-Methylbutyrylglycine, also known as 2-MBG or N-sec-valerylglycine, belongs to the class of organic compounds known as n-acyl-alpha amino acids. N-acyl-alpha amino acids are compounds containing an alpha amino acid which bears an acyl group at its terminal nitrogen atom. 2-Methylbutyrylglycine is slightly soluble (in water) and a weakly acidic compound (based on its pKa). 2-Methylbutyrylglycine has been primarily detected in urine. Within the cell, 2-methylbutyrylglycine is primarily located in the cytoplasm. 2-Methylbutyrylglycine can be biosynthesized from 2-methylbutyric acid. 2-Methylbutyrylglycine has been found to be associated with the diseases known as short/branched chain acyl-CoA dehydrogenase deficiency; 2-methylbutyrylglycine has also been linked to several inborn metabolic disorders including propionic acidemia and isovaleric acidemia.
N-(2-methylbutanoyl)glycine is a N-acylglycine that is glycine substituted by a 2-methylbutanoyl group at the N atom. It has a role as a human metabolite. It derives from a 2-methylbutyric acid.
N-(2-methylbutanoyl)glycine is a N-acylglycine that is glycine substituted by a 2-methylbutanoyl group at the N atom. It has a role as a human metabolite. It derives from a 2-methylbutyric acid.
Brand Name:
Vulcanchem
CAS No.:
52320-67-9
VCID:
VC0135152
InChI:
InChI=1S/C7H13NO3/c1-3-5(2)7(11)8-4-6(9)10/h5H,3-4H2,1-2H3,(H,8,11)(H,9,10)
SMILES:
CCC(C)C(=O)NCC(=O)O
Molecular Formula:
C7H13NO3
Molecular Weight:
159.18 g/mol
2-Methylbutyrylglycine
CAS No.: 52320-67-9
Reference Standards
VCID: VC0135152
Molecular Formula: C7H13NO3
Molecular Weight: 159.18 g/mol
| CAS No. | 52320-67-9 |
|---|---|
| Product Name | 2-Methylbutyrylglycine |
| Molecular Formula | C7H13NO3 |
| Molecular Weight | 159.18 g/mol |
| IUPAC Name | 2-(2-methylbutanoylamino)acetic acid |
| Standard InChI | InChI=1S/C7H13NO3/c1-3-5(2)7(11)8-4-6(9)10/h5H,3-4H2,1-2H3,(H,8,11)(H,9,10) |
| Standard InChIKey | HOACIBQKYRHBOW-UHFFFAOYSA-N |
| SMILES | CCC(C)C(=O)NCC(=O)O |
| Canonical SMILES | CCC(C)C(=O)NCC(=O)O |
| Physical Description | Solid |
| Description | 2-Methylbutyrylglycine, also known as 2-MBG or N-sec-valerylglycine, belongs to the class of organic compounds known as n-acyl-alpha amino acids. N-acyl-alpha amino acids are compounds containing an alpha amino acid which bears an acyl group at its terminal nitrogen atom. 2-Methylbutyrylglycine is slightly soluble (in water) and a weakly acidic compound (based on its pKa). 2-Methylbutyrylglycine has been primarily detected in urine. Within the cell, 2-methylbutyrylglycine is primarily located in the cytoplasm. 2-Methylbutyrylglycine can be biosynthesized from 2-methylbutyric acid. 2-Methylbutyrylglycine has been found to be associated with the diseases known as short/branched chain acyl-CoA dehydrogenase deficiency; 2-methylbutyrylglycine has also been linked to several inborn metabolic disorders including propionic acidemia and isovaleric acidemia. N-(2-methylbutanoyl)glycine is a N-acylglycine that is glycine substituted by a 2-methylbutanoyl group at the N atom. It has a role as a human metabolite. It derives from a 2-methylbutyric acid. |
| Synonyms | N-(2-Methyl-1-oxobutyl)glycine; N-(2-Methylbutyryl)glycine; N-sec-Valerylglycine; α-Methylbutyrylglycine; |
| PubChem Compound | 193872 |
| Last Modified | Nov 11 2021 |
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